Cas no 40757-09-3 (Methyl 5-iodo-2-methoxybenzoate)

Methyl 5-iodo-2-methoxybenzoate Properties

Names and Identifiers

• Methyl 5-iodo-2-methoxybenzoate
• 5-iodo-2-methoxyBenzoic acid methyl ester
• methyl 2-methoxy-5-iodobenzoate
• methyl 5-iodanyl-2-methoxy-benzoate
• DB-070081
• METHYL5-IODO-2-METHOXYBENZOATE
• Methyl 5-iodo-2-methoxybenzoate, 97%
• CS-0131315
• A825272
• SCHEMBL412460
• AS-35025
• FJVKSHACIRATIW-UHFFFAOYSA-N
• 40757-09-3
• DTXSID80451879
• SY240018
• AKOS015851980
• 5-Iodo-2-methoxy-benzoic acid methyl ester
• MFCD02683862
• methyl-5-iodo-2-methoxybenzoate
• +Expand

• MDL： MFCD02683862
• InChIKey： FJVKSHACIRATIW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9IO3/c1-12-8-4-3-6(10)5-7(8)9(11)13-2/h3-5H,1-2H3
• SMILES： COC1=C(C=C(C=C1)I)C(=O)OC

Computed Properties

• Exact Mass: 291.96000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 291.95964g/mol
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 2.08640
• PSA: 35.53000
• Melting Point: 57-61 °C

Methyl 5-iodo-2-methoxybenzoate Security Information

• WGK Germany：3

Methyl 5-iodo-2-methoxybenzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%